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Compound Focus: Sodium anthranilate

CAS No.: 552-37-4

Cat. No.: S699232

1. Fundamental Physicochemical Properties

This data provides a baseline for understanding the compound's solubility behavior.

Property Value |/ Description

Chemical Name Sodium 2-aminobenzoate[sodium anthranilate [1]

CAS Registry Number 552-37-4 [1]

Molecular Formula C7HeNNaO:2 [1]

Physical State Solid [1]

Melting Point 144 - 146 °C [1]

Solubility Data Slightly soluble in DMSO; Slightly soluble in Methanol [1]

2. Supported Solubility Enhancement Techniques

While direct studies on sodium anthranilate are limited, the following techniques are well-established for

challenging compounds. The selection of a method depends on the nature of your final formulation (e.g.,

oral, topical, parenteral).
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Technique . o Consideration for
Specific Method Key Principle .

Category Application

Physical Micronization/Nanosuspension Increases surface Does not change

Modification

[2] [3]

Chemical
Modification

Miscellaneous
Methods

[2]

Solid Dispersion [2]

Cryogenic Techniques [2]

pH Adjustment [2]

Salt Formation [2] [3]

Micellar Solubilization [3] [4]

area-to-volume ratio
to enhance
dissolution rate. [2]

Dispersion of drug in
hydrophilic carrier
matrix to improve
wettability and
dissolution. [2]

Ultra-rapid freezing
to create
amorphous,
nanostructured
particles with high
surface area. [2]

Manipulates the
ionization state of
the drug to increase
its aqueous
solubility.

Converts a drug into
a salt form (like
sodium anthranilate)
which typically has
higher aqueous
solubility.

Utilizes surfactants
to form micelles that
encapsulate drug

equilibrium solubility. [2]

Stability of amorphous
form must be monitored.

[2]

Requires specialized
equipment (e.g.,
lyophilizer). [2]

Biorelevance and
tolerability of the final pH
must be considered. [2]

The salt itself may have
limited solubility in
certain solvents,
requiring further
techniques. [1]

Supported by
experimental data:
Sodium anthranilate has

molecules. been shown to
intercalate into cationic
gemini surfactant
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Technique . o Consideration for
Specific Method Key Principle L
Category Application

micelles, inducing
structural changes. [4]

Co-solvency [2] [3] Uses water-miscible  Supported by data:
solvents (e.g., The known slight
DMSO, methanol) to  solubility in DMSO and
solubilize drugs. methanol provides a

starting point for co-
solvent systems. [1]

Experimental Workflow for Technique Selection

This diagram outlines a logical approach to selecting and testing solubility enhancement methods for sodium

anthranilate in a lab setting.
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Potential FAQs for a Technical Support Portal

Based on general solubility challenges, here are anticipated FAQs.

e Q: Our formulation with sodium anthranilate and a cationic surfactant has become highly

viscous. What is happening?

o A: This is a documented phenomenon. Studies show that sodium anthranilate can intercalate
into the headgroups of cationic gemini surfactants, reducing electrostatic repulsion and
promoting the growth of spherical micelles into worm-like or rod-like structures. These
elongated micelles entangle, leading to a significant increase in viscosity. You may need to
optimize the surfactant-to-solute ratio [4].
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¢ Q: The solubility of sodium anthranilate in aqueous buffer is insufficient for our needs. What are

our first steps?

o A: Begin with a co-solvency approach, given its known solubility profile. Prepare stock solutions
in a minimal amount of DMSO or methanol, then dilute into your aqueous buffer. Alternatively,
explore pH adjustment within physiologically acceptable ranges, as the compound contains
ionizable groups. Micellar solubilization with cationic surfactants is another primary route based
on experimental evidence [4] [1].

e Q: We need to create a nano-formulation of sodium anthranilate. Which techniques show

promise?

o A: Consider sonocrystallization, which uses ultrasound to control particle size reduction and
distribution during recrystallization [2]. Another advanced technique is Ultra-Rapid Freezing
(URF), a cryogenic method that creates nanostructured, amorphous particles with high surface
area by instantly freezing a drug solution on a solid cryogenic substrate, followed by
lyophilization [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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